Cas no 71323-94-9 ((3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide)

• Product Name: (3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide
• CAS No: 71323-94-9
• MF: C₁₁H₁₈BrNO
• MW: 260.170722484589
• CID: 1751596
• PubChem ID: 51298
• Update Time: 2025-04-21

(3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide
• (3-methoxyphenyl)methyl-trimethylazanium,bromide
• CHEMBL300176
• (m-Methoxybenzyl)trimethylammonium bromide
• WV 719
• DTXSID90991655
• WV 719 [German]
• AMMONIUM, (m-METHOXYBENZYL)TRIMETHYL-, BROMIDE
• 71323-94-9
• N-(m-Methoxybenzyl)-N,N,N-trimethylammonium bromide

• Inchi： 1S/C11H18NO.BrH/c1-12(2,3)9-10-6-5-7-11(8-10)13-4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key： CIRWEZJXZRWTHE-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C1=CC=CC(=C1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 240.9163
• Monoisotopic Mass: 259.057177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23